Cas no 157066-48-3 (1H-Pyrrole, 1-(2-deoxy-b-D-erythro-pentofuranosyl)-3-nitro-)

• Product name: 1H-Pyrrole, 1-(2-deoxy-b-D-erythro-pentofuranosyl)-3-nitro-
• CAS No: 157066-48-3
• MF: C₉H₁₂N₂O₅
• MW: 228.201982498169
• CID: 186873
• PubChem ID: 133025

1H-Pyrrole, 1-(2-deoxy-b-D-erythro-pentofuranosyl)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 1-(2-deoxy-b-D-erythro-pentofuranosyl)-3-nitro-
• 1-(β-D-2-DEOXYRIBOFURANOSYL)-3-NITROPYRROLE
• LY-294002
• 3-nitropyrrole 2'-deoxyribonucleoside
• 3-NITROPYRROLE-CE PHOSPHORAMIDITE
• 1-(BETA-D-2-DEOXYRIBOFURANOSYL)-3-NITROPYRROLE
• 1H-Pyrrole, 1-(2-deoxy-beta-D-erythro-pentofuranosyl)-3-nitro-
• 157066-48-3
• 1,2-Drnp
• DTXSID60935607
• (2R,3S,5S)-2-(hydroxymethyl)-5-(3-nitropyrrol-1-yl)oxolan-3-ol
• 1-(2-Deoxypentofuranosyl)-3-nitro-1H-pyrrole
• 1-(2'-Deoxy-beta-D-ribofuranosyl)-3-nitropyrrole
• 1-(2-Deoxy-beta-D-erythro-pentofuranosyl)-3-nitro-1H-pyrrole

• Inchi： InChI=1S/C9H12N2O5/c12-5-8-7(13)3-9(16-8)10-2-1-6(4-10)11(14)15/h1-2,4,7-9,12-13H,3,5H2
• InChI Key： WETFHJRYOTYZFD-UHFFFAOYSA-N
• SMILES： OCC1OC(N2C=CC([N+]([O-])=O)=C2)CC1O

Computed Properties

• Exact Mass: 228.07500
• Monoisotopic Mass: 228.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 97.8
• XLogP3: -0.1

Experimental Properties

• Density: 1.65
• Boiling Point: 488.6 °C at 760 mmHg
• Flash Point: 249.3 °C
• Refractive Index: 1.673
• PSA: 100.44000
• LogP: 0.56020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds